Cas no 62926-84-5 (ethanone, 1-[4-(2-propenyl)phenyl]- (9ci))

ethanone, 1-[4-(2-propenyl)phenyl]- (9ci) structure
62926-84-5 structure
Product Name:ethanone, 1-[4-(2-propenyl)phenyl]- (9ci)
CAS No:62926-84-5
MF:C11H12O
MW:160.212383270264
CID:958293
PubChem ID:9898905
Update Time:2025-04-19

ethanone, 1-[4-(2-propenyl)phenyl]- (9ci) Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[4-(2-propenyl)phenyl]- (9CI)
    • 1-(4-prop-2-enylphenyl)ethanone
    • SCHEMBL195563
    • SY390048
    • 62926-84-5
    • 4-allylacetophenone
    • A1-24426
    • 4 inverted exclamation mark -Allylacetophenone
    • 4'-Allylacetophenone
    • MFCD18976154
    • 1-[4-(Prop-2-en-1-yl)phenyl]ethan-1-one
    • EN300-698346
    • 1-(4-ALLYL-PHENYL)-ETHANONE
    • ethanone, 1-[4-(2-propenyl)phenyl]- (9ci)
    • Inchi: 1S/C11H12O/c1-3-4-10-5-7-11(8-6-10)9(2)12/h3,5-8H,1,4H2,2H3
    • InChI Key: HDMHXSCNTJQYOS-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC(=CC=1)CC=C

Computed Properties

  • Exact Mass: 160.088815002g/mol
  • Monoisotopic Mass: 160.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.1Ų

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